Cas no 1270974-57-6 ((4-Bromo-2-fluorobenzyl)(4-chlorophenyl)sulfane)

(4-Bromo-2-fluorobenzyl)(4-chlorophenyl)sulfane structure
1270974-57-6 structure
Product Name:(4-Bromo-2-fluorobenzyl)(4-chlorophenyl)sulfane
CAS No:1270974-57-6
MF:C13H9BrClFS
MW:331.630964040756
CID:5697680
PubChem ID:55027253
Update Time:2023-10-31

(4-Bromo-2-fluorobenzyl)(4-chlorophenyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • (4-Bromo-2-fluorobenzyl)(4-chlorophenyl)sulfane
    • AKOS006036745
    • 1-Bromo-3-fluoro-4-[(4-chlorophenyl)sulfanylmethyl]benzene
    • 1270974-57-6
    • Benzene, 4-bromo-1-[[(4-chlorophenyl)thio]methyl]-2-fluoro-
    • MDL: MFCD18911228
    • Inchi: 1S/C13H9BrClFS/c14-10-2-1-9(13(16)7-10)8-17-12-5-3-11(15)4-6-12/h1-7H,8H2
    • InChI Key: WGLOFNLJRYOVLO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)F)CSC1C=CC(=CC=1)Cl

Computed Properties

  • Exact Mass: 329.92809g/mol
  • Monoisotopic Mass: 329.92809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 1.58±0.1 g/cm3(Predicted)
  • Boiling Point: 395.3±42.0 °C(Predicted)

(4-Bromo-2-fluorobenzyl)(4-chlorophenyl)sulfane Pricemore >>

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